4,5-Dimethoxybenzene-1,2-diamine dihydrochloride
4,5-Dimethoxybenzene-1,2-diamine dihydrochloride
1,2-Diamino-4,5-dimethoxybenzene is an aromatic diamine that reacts with aldehydes to produce highly fluorescent benzimidazole derivatives with excitation/emission spectra of 361/448 nm. It can be reacted with ketones and carbonyls, including stress compounds such as glyoxal and methylglyoxal, to form fluorescent adducts that can be separated and quantitated by reversed-phase high-performance liquid chromatography.
1,2-Diamino-4,5-dimethoxybenzene is an aromatic diamine that reacts with aldehydes to produce highly fluorescent benzimidazole derivatives. It can be reacted with ketones and carbonyls, including stress compounds such as glyoxal and methylglyoxal, to form fluorescent adducts that can be separated and quantitated by reversed-phase high-performance liquid chromatography.
1,2-Diamino-4,5-dimethoxybenzene is an aromatic diamine that reacts with aldehydes to produce highly fluorescent benzimidazole derivatives. It can be reacted with ketones and carbonyls, including stress compounds such as glyoxal and methylglyoxal, to form fluorescent adducts that can be separated and quantitated by reversed-phase high-performance liquid chromatography.
Brand Name:
Vulcanchem
CAS No.:
131076-14-7
VCID:
VC20844870
InChI:
InChI=1S/C8H12N2O2.2ClH/c1-11-7-3-5(9)6(10)4-8(7)12-2;;/h3-4H,9-10H2,1-2H3;2*1H
SMILES:
COC1=C(C=C(C(=C1)N)N)OC.Cl.Cl
Molecular Formula:
C8H14Cl2N2O2
Molecular Weight:
241.11 g/mol
4,5-Dimethoxybenzene-1,2-diamine dihydrochloride
CAS No.: 131076-14-7
Cat. No.: VC20844870
Molecular Formula: C8H14Cl2N2O2
Molecular Weight: 241.11 g/mol
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Specification
| Description | 1,2-Diamino-4,5-dimethoxybenzene is an aromatic diamine that reacts with aldehydes to produce highly fluorescent benzimidazole derivatives with excitation/emission spectra of 361/448 nm. It can be reacted with ketones and carbonyls, including stress compounds such as glyoxal and methylglyoxal, to form fluorescent adducts that can be separated and quantitated by reversed-phase high-performance liquid chromatography. 1,2-Diamino-4,5-dimethoxybenzene is an aromatic diamine that reacts with aldehydes to produce highly fluorescent benzimidazole derivatives. It can be reacted with ketones and carbonyls, including stress compounds such as glyoxal and methylglyoxal, to form fluorescent adducts that can be separated and quantitated by reversed-phase high-performance liquid chromatography. |
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| CAS No. | 131076-14-7 |
| Molecular Formula | C8H14Cl2N2O2 |
| Molecular Weight | 241.11 g/mol |
| IUPAC Name | 4,5-dimethoxybenzene-1,2-diamine;dihydrochloride |
| Standard InChI | InChI=1S/C8H12N2O2.2ClH/c1-11-7-3-5(9)6(10)4-8(7)12-2;;/h3-4H,9-10H2,1-2H3;2*1H |
| Standard InChI Key | ORAAOAMEUMZGGU-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C(=C1)N)N)OC.Cl.Cl |
| Canonical SMILES | COC1=C(C=C(C(=C1)[NH3+])[NH3+])OC.[Cl-].[Cl-] |
| Appearance | Assay:≥95%A crystalline solid |
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